Cas no 915375-33-6 ((S)-tert-Butyl (1-([1,2,4]triazolo[4,3-a]pyridin-3-yl)ethyl)carbamate)

• Product Name: (S)-tert-Butyl (1-([1,2,4]triazolo[4,3-a]pyridin-3-yl)ethyl)carbamate
• CAS No: 915375-33-6
• MF: C₁₃H₁₈N₄O₂
• MW: 262.307622432709
• CID: 827144
• PubChem ID: 12000312
• Update Time: 2025-10-29

(S)-tert-Butyl (1-([1,2,4]triazolo[4,3-a]pyridin-3-yl)ethyl)carbamate Chemical and Physical Properties

Names and Identifiers

• (S)-tert-Butyl (1-([1,2,4]triazolo[4,3-a]pyridin-3-yl)ethyl)carbamate
• (S)-tert-butyl 1-([1,2,4]triazolo[4,3-a]pyridin-3-yl)ethylcarbamate
• tert-butyl N-[(1S)-1-([1,2,4]triazolo[4,3-a]pyridin-3-yl)ethyl]carbamate
• (S)-tert-Butyl(1-([1,2,4]triazolo[4,3-a]pyridin-3-yl)ethyl)carbamate
• DTXSID50475562
• FT-0771390
• 915375-33-6
• AKOS016007786
• tert-butyl (S)-(1-([1,2,4]triazolo[4,3-a]pyridin-3-yl)ethyl)carbamate
• tert-Butyl [(1S)-1-([1,2,4]triazolo[4,3-a]pyridin-3-yl)ethyl]carbamate
• Carbamic acid, N-[(1S)-1-(1,2,4-triazolo[4,3-a]pyridin-3-yl)ethyl]-, 1,1-dimethylethyl ester
• AM20080549
• DB-023150

• Inchi： 1S/C13H18N4O2/c1-9(14-12(18)19-13(2,3)4)11-16-15-10-7-5-6-8-17(10)11/h5-9H,1-4H3,(H,14,18)/t9-/m0/s1
• InChI Key： YZUAOVCUGSBIPP-VIFPVBQESA-N
• SMILES： O(C(N[C@@H](C)C1=NN=C2C=CC=CN12)=O)C(C)(C)C

Computed Properties

• Exact Mass: 262.14300
• Monoisotopic Mass: 262.14297583g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 19
• Rotatable Bond Count: 5
• Complexity: 329
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.1
• Topological Polar Surface Area: 68.5Ų

Experimental Properties

• PSA: 68.52000
• LogP: 2.70590

Additional information on (S)-tert-Butyl (1-([1,2,4]triazolo[4,3-a]pyridin-3-yl)ethyl)carbamate

Comprehensive Guide to (S)-tert-Butyl (1-([1,2,4]triazolo[4,3-a]pyridin-3-yl)ethyl)carbamate (CAS No. 915375-33-6)

(S)-tert-Butyl (1-([1,2,4]triazolo[4,3-a]pyridin-3-yl)ethyl)carbamate (CAS No. 915375-33-6) is a specialized chiral compound widely used in pharmaceutical research and organic synthesis. This compound belongs to the class of triazolopyridine derivatives, which are known for their versatile applications in drug discovery and medicinal chemistry. The unique structure of this molecule, featuring a tert-butyl carbamate group and a triazolopyridine moiety, makes it a valuable intermediate for developing bioactive molecules.

The chiral purity of (S)-tert-Butyl (1-([1,2,4]triazolo[4,3-a]pyridin-3-yl)ethyl)carbamate is particularly significant, as enantiomerically pure compounds often exhibit enhanced biological activity and selectivity. Researchers and pharmaceutical companies frequently seek this compound for its potential in designing kinase inhibitors, GPCR modulators, and other therapeutic agents. Its CAS number 915375-33-6 ensures precise identification in chemical databases and regulatory documentation.

In recent years, the demand for triazolopyridine-based compounds has surged due to their role in developing treatments for neurological disorders, inflammation, and oncology. The (S)-enantiomer of this compound is especially sought after because of its superior binding affinity to target proteins compared to its (R)-counterpart. This specificity aligns with the growing trend in precision medicine, where enantiopure drugs are prioritized for reduced side effects and improved efficacy.

From a synthetic chemistry perspective, (S)-tert-Butyl (1-([1,2,4]triazolo[4,3-a]pyridin-3-yl)ethyl)carbamate serves as a key building block for constructing complex heterocyclic frameworks. Its carbamate-protected amine functionality allows for further derivatization under mild conditions, making it a favorite among medicinal chemists. The compound’s stability under various reaction conditions also contributes to its popularity in multi-step syntheses.

The pharmaceutical industry’s shift toward small-molecule therapeutics has further highlighted the importance of intermediates like CAS 915375-33-6. With the rise of AI-driven drug discovery, researchers are increasingly relying on high-quality chiral building blocks to accelerate the development of novel drug candidates. This compound’s compatibility with high-throughput screening and combinatorial chemistry techniques makes it a valuable asset in modern drug development pipelines.

For researchers working on central nervous system (CNS) drugs, (S)-tert-Butyl (1-([1,2,4]triazolopyridin-3-yl)ethyl)carbamate offers promising opportunities. The triazolopyridine core is known to enhance blood-brain barrier penetration, a critical factor in treating conditions like Alzheimer’s disease and depression. Additionally, its chiral center provides a handle for structure-activity relationship (SAR) studies, enabling fine-tuning of pharmacological properties.

In the context of green chemistry, the synthesis and application of CAS 915375-33-6 align with the principles of atom economy and reduced waste generation. Many pharmaceutical companies now prioritize intermediates that can be incorporated into sustainable synthesis routes, and this compound’s efficient synthetic accessibility makes it an environmentally friendly choice.

Looking ahead, the versatility of (S)-tert-Butyl (1-([1,2,4]triazolo[4,3-a]pyridin-3-yl)ethyl)carbamate ensures its continued relevance in cutting-edge research. Whether in academic laboratories or industrial R&D settings, this compound remains a cornerstone for innovation in medicinal chemistry. Its unique combination of structural features and chiral purity positions it as a critical tool for addressing unmet medical needs through rational drug design.